Cas no 957-17-5 (Cyclododecane, 1,1-diethoxy-)

• Product Name: Cyclododecane, 1,1-diethoxy-
• CAS No: 957-17-5
• MF: C₁₆H₃₂O₂
• MW: 256.424085617065
• CID: 751701
• PubChem ID: 6429266
• Update Time: 2025-04-19

Cyclododecane, 1,1-diethoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclododecane, 1,1-diethoxy-
• 1,1-diethoxycyclododecane
• Acetal of cyclododecanone and 2,2-dimethyl-1,3-propanediol
• DTXSID10423908
• SCHEMBL6165114
• 957-17-5

• Inchi： 1S/C16H32O2/c1-3-17-16(18-4-2)14-12-10-8-6-5-7-9-11-13-15-16/h3-15H2,1-2H3
• InChI Key： XMQLLEROFXPBDO-UHFFFAOYSA-N
• SMILES： O(CC)C1(CCCCCCCCCCC1)OCC

Computed Properties

• Exact Mass: 256.240230259g/mol
• Monoisotopic Mass: 256.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 18.5Ų